Cas no 879093-02-4 (4-Chloro-2,5-difluorobenzaldehyde)

• Product Name: 4-Chloro-2,5-difluorobenzaldehyde
• CAS No: 879093-02-4
• MF: C₇H₃ClF₂O
• MW: 176.547928094864
• MDL: MFCD07782051
• CID: 720200
• PubChem ID: 18991142
• Update Time: 2025-10-17

4-Chloro-2,5-difluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2,5-difluorobenzaldehyde
• Benzaldehyde,4-chloro-2,5-difluoro-
• 4-Chloro-2,5-difluoro-benzaldehyde
• Benzaldehyde, 4-chloro-2,5-difluoro-
• 2,5-DIFLUORO-4-CHLOROBENZALDEHYDE
• PubChem1430
• XPZYVMBPIANKJG-UHFFFAOYSA-N
• CL9103
• AM62127
• AS01436
• ST2411266
• AB0027214
• W9024
• A21246
• 4-Chloro-2,5-difluorobenzaldehyde (ACI)
• EN300-111402
• B-2-Dibenzothienylboronic Acid; (Dibenzothiophen-2-yl)boronic Acid; 2-Dibenzothienylboronic Acid; Dibenzo[b,d]thiophen-2-ylboronic Acid; Dibenzothiophene-2-boronic Acid;
• SY110124
• AKOS005063839
• CS-W006565
• SB39315
• DB-006748
• SCHEMBL604322
• GS-4330
• 879093-02-4
• AC-2297
• Z1198174773
• DTXSID80597185
• MFCD07782051

• MDL： MFCD07782051
• Inchi： 1S/C7H3ClF2O/c8-5-2-6(9)4(3-11)1-7(5)10/h1-3H
• InChI Key： XPZYVMBPIANKJG-UHFFFAOYSA-N
• SMILES： O=CC1C(F)=CC(Cl)=C(F)C=1

Computed Properties

• Exact Mass: 175.98400
• Monoisotopic Mass: 175.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2

Experimental Properties

• Color/Form: No data available
• Density: 1.453
• Melting Point: No data available
• Boiling Point: 212.3°C at 760 mmHg
• Flash Point: 82.2°C
• Refractive Index: 1.536
• PSA: 17.07000
• LogP: 2.43070

4-Chloro-2,5-difluorobenzaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：Ambient temperatures.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 4-Chloro-2,5-difluorobenzaldehyde

Comprehensive Overview of 4-Chloro-2,5-difluorobenzaldehyde (CAS No. 879093-02-4): Properties, Applications, and Industry Trends

4-Chloro-2,5-difluorobenzaldehyde (CAS No. 879093-02-4) is a specialized aromatic aldehyde compound widely utilized in pharmaceutical, agrochemical, and material science research. Its unique molecular structure, featuring chloro and fluoro substituents, makes it a valuable intermediate for synthesizing complex molecules. The compound's high reactivity and selective functionalization capabilities have garnered significant attention from researchers exploring novel drug candidates and advanced materials.

In recent years, the demand for fluorinated benzaldehyde derivatives like 4-Chloro-2,5-difluorobenzaldehyde has surged due to their role in developing next-generation pharmaceuticals. The pharmaceutical industry particularly values this compound for its potential in creating targeted therapies, with studies highlighting its utility in kinase inhibitor synthesis and cancer research. This aligns with current trends in personalized medicine, where researchers frequently search for "fluorinated building blocks for drug discovery" or "halogenated aldehyde applications."

The compound's physicochemical properties contribute to its versatility. With a molecular formula of C₇H₃ClF₂O, it exhibits moderate solubility in organic solvents while maintaining stability under standard laboratory conditions. This balance makes it ideal for multistep synthesis processes, a feature often queried by chemists searching for "stable fluorinated intermediates" or "reliable aromatic aldehydes for organic synthesis."

From an industrial perspective, 4-Chloro-2,5-difluorobenzaldehyde plays a crucial role in agrochemical innovation. Its incorporation into pesticide formulations has shown improved crop protection efficacy, addressing growing concerns about sustainable agriculture and food security. Manufacturers increasingly seek "eco-friendly fluorinated compounds" and "high-performance agrochemical intermediates," positioning this compound as a solution to modern agricultural challenges.

Quality control standards for CAS No. 879093-02-4 are stringent, with purity levels typically exceeding 97%. Analytical techniques such as HPLC and GC-MS are employed to verify its specifications, ensuring consistency for research and production applications. This quality assurance is critical for laboratories searching for "reliable chemical suppliers" or "certified fluorinated compounds."

The synthesis of 4-Chloro-2,5-difluorobenzaldehyde involves sophisticated halogenation and oxidation processes, with manufacturers continuously optimizing production methods to enhance yield and reduce environmental impact. Current research focuses on green chemistry approaches, responding to industry searches for "sustainable halogenation methods" and "eco-conscious chemical manufacturing."

In material science, this compound serves as a precursor for advanced polymers and functional materials. Its ability to introduce both fluorine and chlorine functionalities makes it valuable for creating materials with tailored electronic properties and surface characteristics. Researchers exploring "fluorinated polymers for electronics" or "halogenated materials for coatings" frequently encounter this versatile intermediate.

Storage and handling recommendations for 4-Chloro-2,5-difluorobenzaldehyde emphasize standard laboratory precautions, with particular attention to moisture sensitivity. Proper storage conditions are frequently searched topics, reflecting the compound's stability considerations in research settings. Suppliers typically provide detailed technical data sheets to ensure safe handling practices.

The global market for fluorinated fine chemicals continues to expand, with CAS No. 879093-02-4 maintaining a stable position in specialty chemical catalogs. Market analysts note increased interest from Asia-Pacific regions, particularly for pharmaceutical applications. This growth corresponds with search trends for "fluorochemical market analysis" and "specialty aldehydes suppliers."

Future research directions for 4-Chloro-2,5-difluorobenzaldehyde include exploring its potential in catalysis and energy storage applications. As renewable energy technologies advance, the compound's unique properties may contribute to battery materials or catalytic systems, areas generating substantial scientific interest and related search queries.